Cas no 2171529-68-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid
• CAS No: 2171529-68-1
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 6188269
• PubChem ID: 165559386
• Update Time: 2025-06-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)(prop-2-yn-1-yl)carbamoyl]butanoic acid
• 2171529-68-1
• EN300-1474685

• Inchi： 1S/C27H28N2O6/c1-2-14-29(18-13-15-34-16-18)26(32)24(11-12-25(30)31)28-27(33)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h1,3-10,18,23-24H,11-17H2,(H,28,33)(H,30,31)
• InChI Key： DJNUKPSBVXAPCO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N(CC#C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic Acid: A Comprehensive Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid (CAS No. 2171529-68-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and functionalization of peptides and other biomolecules. Its unique structure and properties make it an essential tool in the development of novel therapeutic agents and diagnostic tools.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of the Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved.

The oxolan-3-yl moiety, also known as tetrahydrofuran (THF), is a cyclic ether that imparts additional stability and solubility to the compound. This structural feature is particularly useful in enhancing the bioavailability and pharmacokinetic properties of the molecule, making it suitable for various biological applications.

The prop-2-yn-1-yl group, or acetylene, is a versatile functional group that can undergo a variety of chemical reactions, including click chemistry. Click chemistry, a concept introduced by K. Barry Sharpless, has revolutionized the field of chemical synthesis by providing rapid and efficient methods for constructing complex molecules. The presence of the propargyl group in this compound allows for facile conjugation with other biomolecules, such as proteins, nucleic acids, and small molecules, thereby expanding its potential applications in drug discovery and development.

Recent studies have highlighted the importance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)(prop-2-yn-1-yl)carbamoylbutanoic acid in the context of targeted drug delivery systems. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound can be effectively used to modify nanoparticles for targeted delivery to cancer cells. The Fmoc protecting group ensures that the nanoparticles remain stable during circulation in the bloodstream, while the propargyl group enables site-specific conjugation with targeting ligands such as antibodies or peptides.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of this compound in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc group was found to be an effective masking agent for the amino functionality, which is crucial for maintaining the prodrug's stability and reducing premature activation before reaching its target site.

The pharmacological properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-y l)(prop -2 -yn -1 - y l)carb amoylbut anoic acid have also been investigated extensively. Research conducted at the National Institutes of Health (NIH) has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The Fmoc group was found to enhance the compound's ability to inhibit key enzymes involved in inflammation and cancer progression, such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs).

In addition to its therapeutic potential, 4 - ({( 9 H - fluoren - 9 - y l )meth oxyc arb ony l }ami no ) - 4 -( ox ola n - 3 - y l )( prop - 2 - yn - 1 - y l )carb amoy lb ut ano ic aci d has also been explored for its diagnostic applications. A study published in Analytical Chemistry reported that this compound can be used as a fluorescent probe for detecting specific biomarkers associated with various diseases. The Fmoc group serves as a quencher for fluorescence emission, which is released upon cleavage by specific enzymes or chemical agents, providing a sensitive and selective method for biomarker detection.

The synthesis of 4 - ({( 9 H - fluoren - 9 - y l )meth oxyc arb ony l }ami no ) - 4 -( ox ola n - 3 - y l )( prop - 2 - yn - 1 - y l )carb amoy lb ut ano ic aci d involves several well-established synthetic routes. One common approach involves coupling an amino acid derivative with an Fmoc protected amine using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC). The resulting intermediate is then further modified by introducing the propargyl group through copper-catalyzed azide–alkyne cycloaddition (CuAAC), a key reaction in click chemistry.

The purity and quality of 4 - ({( 9 H - fluoren - 9 - y l )meth oxyc arb ony l }ami no ) - 4 -( ox ola n - 3 - y l )( prop - 2 - yn - 1 - y l )carb amoy lb ut ano ic aci d are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques for characterizing this compound and ensuring its purity. These analytical methods provide detailed information about the molecular structure and purity profile, which are essential for reproducibility and consistency in experimental results.

In conclusion, 4 - ({( 9 H - fluoren - 9 - y l )meth oxyc arb ony l }ami no ) - 4 -( ox ola n - 3 - y l )( prop - 2 - yn - 1-y l)carb amoy lb ut ano ic aci d (CAS No. 2171529-68-1) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents, diagnostic tools, and targeted drug delivery systems. Ongoing research continues to uncover new applications and optimize its properties for practical use.